![molecular formula C11H14O B2533666 5H-Benzocyclohepten-2-ol, 6,7,8,9-tetrahydro- CAS No. 1659-93-4](/img/structure/B2533666.png)
5H-Benzocyclohepten-2-ol, 6,7,8,9-tetrahydro-
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Description
“5H-Benzocyclohepten-2-ol, 6,7,8,9-tetrahydro-” is a chemical compound with the molecular formula C11H14O and a molecular weight of 162.22826 . It is also known by its IUPAC name, which is InChI=1S/C11H14/c1-2-6-10-8-4-5-9-11(10)7-3-1/h4-5,8-9H,1-3,6-7H2 .
Molecular Structure Analysis
The molecular structure of “5H-Benzocyclohepten-2-ol, 6,7,8,9-tetrahydro-” can be represented by the InChI string: InChI=1S/C11H14/c1-2-6-10-8-4-5-9-11(10)7-3-1/h4-5,8-9H,1-3,6-7H2 . This structure is also available as a 2D Mol file or as a computed 3D SD file .Scientific Research Applications
Conformational Analysis and Ring Inversion
- A study by Kamada and Yamamoto (1979) examined the conformation and ring inversion of a structurally analogous benzocyclic compound, contributing to the understanding of steric repulsion effects and conformational interconversion processes in such compounds (Kamada & Yamamoto, 1979).
Synthesis and Chemical Properties
- Horaguchi et al. (1990) synthesized Tetrahydrocyclohepta[cd]benzofurans, demonstrating substituent effects in the synthesis process and highlighting the versatility of these compounds (Horaguchi et al., 1990).
- Behbehani et al. (2020) developed a new synthetic methodology for benzocyclohepta derivatives, which was tested for its potential as anticancer agents, showcasing the biomedical applications of these compounds (Behbehani et al., 2020).
- Konda et al. (2014) focused on the synthesis of various benzocycloheptene-5-one derivatives, indicating the broad scope of chemical modifications possible with these compounds (Konda et al., 2014).
Biological and Pharmacological Applications
- Wong et al. (1984) investigated the antiinflammatory activity of 6-amino-6,7,8,9-tetrahydro-5H-benzocyclohepten-5-ols, revealing the impact of stereochemistry on their pharmacological properties (Wong et al., 1984).
- Lijnen et al. (2011) used a compound structurally related to benzocyclohepten for studying adipocyte differentiation and adipose tissue development, highlighting the potential of these compounds in obesity research (Lijnen et al., 2011).
Properties
IUPAC Name |
6,7,8,9-tetrahydro-5H-benzo[7]annulen-3-ol |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14O/c12-11-7-6-9-4-2-1-3-5-10(9)8-11/h6-8,12H,1-5H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NLTRUPDJDOOHGC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2=C(CC1)C=C(C=C2)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
162.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1659-93-4 |
Source
|
Record name | 6,7,8,9-tetrahydro-5H-benzo[7]annulen-2-ol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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